

Technical Support Center: Mitigating Cytotoxicity of Chemically Modified Glycol Chitosan

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Glycol Chitosan

CAS No.: 123938-86-3

Cat. No.: B568864

[Get Quote](#)

Welcome to the technical support center for researchers, scientists, and drug development professionals working with chemically modified **glycol chitosan**. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions to help you navigate and resolve common cytotoxicity issues encountered during your experiments. Our focus is on providing not just protocols, but the underlying scientific principles to empower you to make informed decisions in your research.

Part 1: Troubleshooting Guides

This section addresses specific problems you may encounter, offering a systematic approach to identify and resolve the root cause of cytotoxicity.

Scenario 1: High Cytotoxicity Observed After Treating Cells with Newly Synthesized Glycol Chitosan Nanoparticles

Question: I've synthesized drug-loaded nanoparticles using hydrophobically modified **glycol chitosan**, but I'm observing significant cell death in my preliminary in-vitro assays. How can I determine the source of the cytotoxicity and reduce it?

Answer: This is a common challenge. The observed cytotoxicity can originate from several sources: the encapsulated drug, the modified polymer itself, or residual reactants from the synthesis process. A systematic approach is necessary to pinpoint the issue.

First, you must determine which component of your formulation is causing the cell death.

Experimental Protocol: Component Cytotoxicity Analysis

- Prepare Control Groups: In addition to your complete formulation, prepare the following control groups for your cytotoxicity assay (e.g., MTT, MTS, or LDH assay):
 - "Empty" Nanoparticles: Synthesize your hydrophobically modified **glycol chitosan** nanoparticles without the encapsulated drug.
 - Free Drug: A solution of the drug at the same concentration as that in your nanoparticle formulation.
 - Unmodified **Glycol Chitosan**: A solution of the original, unmodified **glycol chitosan**.
 - Vehicle/Solvent Control: The buffer or solvent used to suspend your nanoparticles.
- Perform Cytotoxicity Assay: Treat your chosen cell line with each of the control groups and your full formulation.
- Analyze Results:
 - If the "Empty" Nanoparticles show high cytotoxicity, the issue likely lies with the modified polymer or residual synthesis reagents.
 - If only the "Free Drug" and the full formulation are toxic, the cytotoxicity is likely due to the drug itself, and your delivery system may need optimization for controlled release.
 - If all formulations containing chitosan (modified and unmodified) are toxic, there might be an issue with the raw material, such as endotoxin contamination.

If the "Empty" Nanoparticles are identified as the culprit, the following factors should be investigated:

- **Residual Crosslinkers or Modifying Agents:** Unreacted chemical crosslinkers or hydrophobic moieties are a frequent cause of cytotoxicity.
- **Endotoxin Contamination:** **Glycol chitosan**, being a natural polymer derivative, can be contaminated with endotoxins, which are potent inflammatory and cytotoxic agents.^{[1][2]}
- **High Degree of Substitution:** An excessive degree of hydrophobic modification can lead to membrane disruption and subsequent cell death.

Workflow for Diagnosing and Mitigating Polymer-Related Cytotoxicity

Caption: Troubleshooting workflow for polymer-related cytotoxicity.

Detailed Protocol: Purification of Chemically Modified **Glycol Chitosan** Nanoparticles via Dialysis

This protocol is designed to remove unreacted reagents (e.g., crosslinkers, activating agents, and unconjugated hydrophobic molecules) from your nanoparticle suspension.

- **Select an Appropriate Dialysis Membrane:** Choose a dialysis membrane with a Molecular Weight Cut-Off (MWCO) that is significantly smaller than your nanoparticles but large enough to allow free passage of the unreacted reagents. For most nanoparticles, a 10-14 kDa MWCO membrane is suitable.
- **Prepare the Dialysis Tubing:** Cut the required length of dialysis tubing and activate it according to the manufacturer's instructions. This usually involves boiling in a sodium bicarbonate solution followed by extensive rinsing with endotoxin-free water.
- **Load the Sample:** Carefully load your nanoparticle suspension into the dialysis tubing and securely clamp both ends.
- **Dialysis:** Immerse the loaded tubing in a large volume of endotoxin-free water or an appropriate buffer (e.g., PBS) at 4°C with gentle stirring. The volume of the dialysis buffer should be at least 100 times the volume of your sample.

- **Buffer Changes:** Change the dialysis buffer every 4-6 hours for the first 24 hours, and then every 12 hours for an additional 48 hours. This ensures a high concentration gradient to facilitate the removal of impurities.
- **Sample Recovery:** After dialysis, carefully remove the nanoparticle suspension from the tubing. The sample is now purified and ready for lyophilization or further experiments.

Detailed Protocol: Endotoxin Removal from **Glycol Chitosan**

Endotoxins from gram-negative bacteria are a common source of contamination in natural polymers and can induce significant cytotoxic and inflammatory responses.^{[1][2]} A mild sodium hydroxide (NaOH) treatment can effectively remove endotoxins while preserving the chemical structure of chitosan.^{[3][4]}

- **Prepare NaOH Solution:** Prepare a 1.0 M solution of NaOH in endotoxin-free water.
- **Treat **Glycol Chitosan** Powder:** For every 1 gram of **glycol chitosan** powder, add 20 mL of the 1.0 M NaOH solution.
- **Stir:** Stir the suspension using a magnetic stirrer at room temperature for 2 hours.^[3]
- **Filter:** Filter the mixture through a 70 µm cell strainer to remove the NaOH solution.
- **Wash:** Wash the treated **glycol chitosan** powder extensively with endotoxin-free water until the pH of the filtrate is neutral.
- **Dry:** Dry the purified **glycol chitosan**, for instance, at 37°C for 24 hours, before using it for nanoparticle synthesis.^[4]

Part 2: Frequently Asked Questions (FAQs)

Q1: My unmodified **glycol chitosan** is showing cytotoxicity. What could be the cause?

A1: Assuming the concentration used is within a reasonable range, the most likely culprit is endotoxin contamination.^{[1][2]} **Glycol chitosan** is derived from chitin, which is sourced from crustaceans, a rich environment for gram-negative bacteria. We strongly recommend performing an endotoxin removal step, such as the NaOH treatment described above, on your raw **glycol chitosan**.^{[3][4]} Additionally, ensure that the molecular weight of your **glycol**

chitosan is not excessively high, as very high molecular weight chitosans can sometimes exhibit higher cytotoxicity.[5][6]

Q2: I'm using a crosslinker to form a hydrogel. Which crosslinker is least likely to cause cytotoxicity?

A2: The choice of crosslinker is critical. Here's a comparison of common crosslinkers:

Crosslinker	Mechanism	Cytotoxicity Profile	Mitigation Strategies
Glutaraldehyde	Forms Schiff bases with amine groups of chitosan.[7]	High. Unreacted aldehyde groups and the degradation of crosslinks can release toxic components, inducing apoptosis.[6][8]	Extensive washing post-crosslinking. Neutralizing with glycine.[9] Consider less toxic alternatives.
Genipin	Natural crosslinker derived from Gardenia fruits. Reacts with amine groups.	Low. Significantly less cytotoxic than glutaraldehyde (reports suggest 5,000-10,000 times lower toxicity).[9][10]	Generally considered biocompatible. Standard purification is sufficient.
EDC/NHS	Zero-length crosslinkers that facilitate amide bond formation between chitosan's amines and a carboxyl group (e.g., on a drug or another polymer).	Low. The crosslinkers themselves are not incorporated into the final product. However, unreacted EDC and its byproducts can be cytotoxic.	Thorough purification after crosslinking (e.g., dialysis) is essential to remove EDC and its urea byproduct.

Recommendation: For applications requiring high biocompatibility, genipin is an excellent choice due to its natural origin and low cytotoxicity.[10] EDC/NHS is also a good option,

provided that rigorous purification is performed. Glutaraldehyde should be used with caution and only when its mechanical properties are essential and extensive purification is feasible.

Q3: How does the degree of substitution (DS) of a hydrophobic moiety affect the cytotoxicity of **glycol chitosan**?

A3: The degree of substitution of hydrophobic molecules (like cholic acid or fatty acids) has a significant impact on the physicochemical and biological properties of the resulting amphiphilic **glycol chitosan**. There is a delicate balance to be struck:

- Low DS: May not be sufficient to form stable nanoparticles for effective drug encapsulation.
- Optimal DS: Leads to the formation of stable, self-assembled nanoparticles with good drug-loading capacity. The hydrophobic core can sequester the drug, potentially reducing its immediate cytotoxicity.
- High DS: An excess of hydrophobic groups can lead to increased interaction with cell membranes, causing membrane disruption and increased cytotoxicity. It can also lead to the formation of larger aggregates.

General Guideline: It is crucial to synthesize and characterize several batches with varying degrees of substitution and evaluate their cytotoxicity. Often, a moderate DS provides the best balance between nanoparticle stability and biocompatibility. The optimal DS is application-specific and should be determined empirically. Methods like NMR and elemental analysis can be used to quantify the DS.[\[11\]](#)[\[12\]](#)

Q4: Can the molecular weight of the parent **glycol chitosan** influence the cytotoxicity of the final modified product?

A4: Yes, the molecular weight of the initial **glycol chitosan** can play a role. Higher molecular weight chitosans tend to have a more pronounced effect on cell viability.[\[5\]](#)[\[6\]](#) When chemically modified, high molecular weight **glycol chitosan** can lead to nanoparticles with longer circulation times, which might increase the chances of non-specific accumulation and potential long-term toxicity.[\[8\]](#) For many drug delivery applications, a low to medium molecular weight **glycol chitosan** (e.g., 20-100 kDa) is often a good starting point, offering a balance between forming stable nanoparticles and having a favorable safety profile.

Q5: My **glycol chitosan** nanoparticles are aggregating in cell culture media. Could this be causing cytotoxicity?

A5: Yes, nanoparticle aggregation can lead to increased cytotoxicity. Aggregation can be caused by the interaction of the positively charged chitosan with negatively charged proteins in the serum of the cell culture medium. This can lead to the formation of large aggregates that are taken up by cells differently, potentially causing physical stress or altered biological responses.

Troubleshooting Nanoparticle Aggregation:


- **Surface Modification:** Consider PEGylation (grafting polyethylene glycol) to the surface of your nanoparticles. The hydrophilic PEG chains can create a steric barrier, reducing protein adsorption and improving stability in biological media.[\[13\]](#)
- **pH Control:** Chitosan's stability is pH-dependent. Ensure the pH of your final formulation is compatible with your cell culture medium to avoid aggregation.[\[1\]](#)
- **Zeta Potential:** Measure the zeta potential of your nanoparticles. A sufficiently high positive zeta potential (typically $> +20$ mV) can help maintain colloidal stability through electrostatic repulsion.

Part 3: Key Experimental Protocols

MTT Assay for Cytotoxicity Assessment of Glycol Chitosan Nanoparticles

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

Workflow for MTT Assay



[Click to download full resolution via product page](#)

Caption: Step-by-step workflow of the MTT cytotoxicity assay.

Step-by-Step Methodology:

- **Cell Seeding:** Seed cells in a 96-well plate at a density of 1×10^4 cells/well in 100 μ L of complete culture medium and incubate for 24 hours to allow for cell attachment.[\[3\]](#)
- **Nanoparticle Treatment:** Prepare serial dilutions of your **glycol chitosan** nanoparticle formulations. Remove the old medium from the cells and add 100 μ L of fresh medium containing the different concentrations of your nanoparticles. Include untreated cells as a negative control and a known cytotoxic agent as a positive control.
- **Incubation:** Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).
- **MTT Addition:** After the incubation period, add 10 μ L of a 5 mg/mL MTT solution in sterile PBS to each well.[\[3\]](#)
- **Formazan Crystal Formation:** Incubate the plate for 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.
- **Solubilization:** Carefully remove the MTT-containing medium. Add 100 μ L of a solubilization solution, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.[\[3\]](#)
- **Absorbance Measurement:** Shake the plate gently for 15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at a wavelength of 570 nm using a microplate reader.
- **Data Analysis:** Calculate the percentage of cell viability for each treatment group relative to the untreated control cells.

References

- Reay, S., Jackson, E., Salthouse, D., Ferreira-Duarte, A., Hilken, C., & Novakovic, K. (2023). Effective Endotoxin Removal from Chitosan That Preserves Chemical Structure and Improves Compatibility with Immune Cells. *International Journal of Molecular Sciences*, 24(6), 5891. [\[Link\]](#)

- Reay, S., Jackson, E., Salthouse, D., Ferreira-Duarte, A., Hilkens, C., & Novakovic, K. (2023). Effective Endotoxin Removal from Chitosan That Preserves Chemical Structure and Improves Compatibility with Immune Cells. ePrints - Newcastle University. [\[Link\]](#)
- Reay, S., et al. (2023). Effective Endotoxin Removal from Chitosan That Preserves Chemical Structure and Improves Compatibility with Immune Cells. ResearchGate. [\[Link\]](#)
- Nimni, M. E., Cheung, D., Strates, B., Kodama, M., & Sheikh, K. (1990). Biochemical changes and cytotoxicity associated with the degradation of polymeric glutaraldehyde derived crosslinks. Journal of biomedical materials research, 24(9), 1185–1201. [\[Link\]](#)
- Howling, G. I., Dettmar, P. W., Goddard, P. A., Hampson, F. C., Dornish, M., & Wood, E. J. (2001). The effect of molecular weight and deacetylation degree of chitosan on the biological response of L929 fibroblasts.
- Kean, T., & Thanou, M. (2010). Molecular-weight-dependent toxic effects of chitosans on the human keratinocyte cell line HaCaT. Skin pharmacology and physiology, 23(4), 181–189. [\[Link\]](#)
- Kim, J. H., Kim, Y. S., Park, K., Lee, S., Nam, H. Y., Min, K. H., Jo, H. G., Park, J. H., Choi, K., & Kwon, I. C. (2007). Effect of polymer molecular weight on the tumor targeting characteristics of self-assembled **glycol chitosan** nanoparticles. Journal of controlled release, 122(3), 326–334. [\[Link\]](#)
- Park, J. H., Lee, S., Kim, J. H., Park, K., Kim, K., & Kwon, I. C. (2008). Bioreducible PEI-functionalized **glycol chitosan**: a novel gene vector with reduced cytotoxicity and improved transfection efficiency.
- ResearchGate. (n.d.). 237 questions with answers in CHITOSAN NANOPARTICLES | Science topic. Retrieved from [\[Link\]](#)
- Reay, S., et al. (2023). Effective Endotoxin Removal from Chitosan That Preserves Chemical Structure and Improves Compatibility with Immune Cells. ResearchGate. [\[Link\]](#)
- Huo, M., Zhang, Y., Zhou, J., Zou, A., Yu, D., Wu, Y., Li, J., & Li, G. (2010). Effect of molecular weight on the oleoyl-chitosan nanoparticles as carriers for doxorubicin. Colloids and surfaces. B, Biointerfaces, 77(1), 125–130. [\[Link\]](#)

- Krajewska, B. (2021). A Novel Method of Endotoxins Removal from Chitosan Hydrogel as a Potential Bioink Component Obtained by CO₂ Saturation. ResearchGate. [[Link](#)]
- Sung, H. W., Huang, R. N., Huang, L. L., & Tsai, C. C. (1999). In vitro evaluation of cytotoxicity of a naturally occurring cross-linking reagent for biological tissue fixation. Journal of biomaterials science. Polymer edition, 10(1), 63–78.
- Tang, S. D., Yin, Q., Su, J., Sun, H., Meng, Q., Chen, Y., ... & Yu, H. (2016). Visualization of drug delivery processes using AIEgens. Chemical Society Reviews, 45(5), 1378-1387. [[Link](#)]
- Lai, J. Y., & Hsiue, G. H. (2007). Cross-linking reaction scheme of chitosan with (A) genipin (GP), and (B) glutaraldehyde (GTA). ResearchGate. [[Link](#)]
- ResearchGate. (n.d.). Trouble shooting Chitosan nanoparticle synthesis. How does chitosan nanoparticle look like? Retrieved from [[Link](#)]
- Roche. (2017). Biochemical Pathways. dotFIT. [[Link](#)]
- Ilo, S. U., Onwudiwe, D. C., & Elemike, E. E. (2017). Chitosan Hydrogels and their Glutaraldehyde-Crosslinked Counterparts as Potential Drug Release and Tissue Engineering Systems - Synthesis, Characterization, Swelling Kinetics and Mechanism. Journal of the Nigerian Society of Physical Sciences, 2(1), 1-8.
- Al-Nemrawi, N. K., Al-Akayleh, F., Al-Lozi, M. I., & Al-Zoubi, N. (2020). Hydrophobically modified PEGylated **glycol chitosan** nanoparticles: synthesis, characterisation and anticancer properties. New Journal of Chemistry, 44(2), 523-532. [[Link](#)]
- Mohammed, M. A., Syeda, J. T. M., Wasan, K. M., & Wasan, E. K. (2017). An Overview of Chitosan Nanoparticles and Its Application in Non-Parenteral Drug Delivery. Pharmaceutics, 9(4), 53. [[Link](#)]
- De Jong, W. H., & Borm, P. J. (2008). Toxicological considerations when creating nanoparticle based drugs and drug delivery systems. Drug delivery, 15(2), 79-91.
- Neamtu, I., Rusu, A. G., Diaconu, A., Nita, L. E., & Chiriac, A. P. (2017). Understanding the Factors Influencing Chitosan-Based Nanoparticles-Protein Corona Interaction and Drug Delivery Applications. Polymers, 9(10), 510. [[Link](#)]

- Al-Akayleh, F., Al-Lozi, M. I., & Al-Zoubi, N. (2012). Approaches for Functional Modification or Cross-Linking of Chitosan. In Chitosan-Based Systems for Biopharmaceuticals: Delivery, Targeting and Polymer Therapeutics (pp. 139-160). John Wiley & Sons, Ltd.
- Cárdenas, G., Antezana, R., & Cea, M. (2001). Some studies of crosslinking chitosan-glutaraldehyde interaction in a homogeneous system. Journal of applied polymer science, 82(1), 1-8.
- Shagdarova, B., Varlamov, V., & Lunkov, A. (2021). Hydrophobic Modification of Chitosan via Reactive Solvent-Free Extrusion. Polymers, 13(17), 2854. [\[Link\]](#)
- Li, H., & He, J. (2022). Quantitative analysis of degree of substitution/molar substitution of etherified polysaccharide derivatives.
- Turley, A. P., & Vanderkelen, L. (2022, July 1). How to escape from a cytotoxicity failure? [Video]. YouTube. [\[Link\]](#)
- ResearchGate. (n.d.). The degree of substitution (DS) of grafted chitosan depending on the... Retrieved from [\[Link\]](#)
- ResearchGate. (n.d.). Chitosan chemically crosslinked with glutaraldehyde. Retrieved from [\[Link\]](#)
- Kumirska, J., Czerwicka, M., Kaczyński, Z., Bychowska, A., Brzozowski, K., Thöming, J., & Stepnowski, P. (2010). Chitosan Modification and Pharmaceutical/Biomedical Applications. Marine Drugs, 8(5), 1567–1636. [\[Link\]](#)
- Li, J., Cai, C., Li, J., Li, J., Li, J., Sun, T., & Wang, L. (2022). Progress in Research of Chitosan Chemical Modification Technologies and Their Applications. International Journal of Molecular Sciences, 23(17), 9633. [\[Link\]](#)
- Wu, F. G., & Chen, Z. (2019). **Glycol Chitosan**: A Water-Soluble Polymer for Cell Imaging and Drug Delivery. Molecules (Basel, Switzerland), 24(23), 4371. [\[Link\]](#)
- Ilo, S. U., Onwudiwe, D. C., & Elemike, E. E. (2017). Chitosan Hydrogels and their Glutaraldehyde-Crosslinked Counterparts as Potential Drug Release and Tissue Engineering Systems - Synthesis, Characterization, Swelling Kinetics and Mechanism. ResearchGate. [\[Link\]](#)

- Gansner, E. R., & North, S. C. (2015). Drawing graphs with dot. Graphviz. [[Link](#)]
- Panda, J. J., & Chauhan, V. S. (2023). Polymer-Based Drug Delivery Systems for Cancer Therapeutics. *Polymers*, 15(13), 2899. [[Link](#)]
- Lee, E. S., Na, K., & Bae, Y. H. (2003). (A) General preparation methods of hydrophobically modified glycol... ResearchGate. [[Link](#)]
- Mahoney, J. (2018). Visualizing infrastructure with dot and graphviz. Medium. [[Link](#)]
- Moreno-Serna, V., et al. (2022). Optimization of Chitosan Glutaraldehyde-Crosslinked Beads for Reactive Blue 4 Anionic Dye Removal Using a Surface Response Methodology. *Polymers*, 14(15), 3180. [[Link](#)]
- Salari, N., et al. (2022). Polymer-based drug delivery systems for anticancer drugs: A systematic review. *Cancer Treatment and Research Communications*, 32, 100605. [[Link](#)]
- Stack Overflow. (2009). Graphviz: How to go from .dot to a graph? [[Link](#)]
- Kozlov, S. V., Garkushina, I. S., Mzhelskaya, K. V., & Efremov, Y. M. (2023). Polymeric Gel Systems Cytotoxicity and Drug Release as Key Features for their Effective Application in Various Fields of Addressed Pharmaceuticals Delivery. *International journal of molecular sciences*, 24(5), 4880. [[Link](#)]
- Monash University. (n.d.). Biochemical pathways. Student Academic Success. [[Link](#)]
- StudySmarter. (2024). Biochemical Pathways: Techniques & Examples. [[Link](#)]
- ResearchGate. (n.d.). Example of biochemical pathway: list of reactions with information on... Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. researchgate.net \[researchgate.net\]](#)
- [2. US20160168276A1 - Process for the removal of endotoxins to produce medical quality chitosan and other polysaccharides - Google Patents \[patents.google.com\]](#)
- [3. Effective Endotoxin Removal from Chitosan That Preserves Chemical Structure and Improves Compatibility with Immune Cells - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. researchgate.net \[researchgate.net\]](#)
- [5. Molecular-weight-dependent toxic effects of chitosans on the human keratinocyte cell line HaCaT - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [6. mdpi.com \[mdpi.com\]](#)
- [7. Some studies of crosslinking chitosan-glutaraldehyde interaction in a homogeneous system - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. pure.ewha.ac.kr \[pure.ewha.ac.kr\]](#)
- [9. mdpi.com \[mdpi.com\]](#)
- [10. Genipin Vs. Glutaraldehyde: A Safe Crosslinking Alternative - Herbal Extracts/Nutritional Supplements - News \[sxytbio.com\]](#)
- [11. Quantitative analysis of degree of substitution/molar substitution of etherified polysaccharide derivatives - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [12. Chitosan Modification and Pharmaceutical/Biomedical Applications - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. Hydrophobically modified PEGylated glycol chitosan nanoparticles: synthesis, characterisation and anticancer properties - New Journal of Chemistry \(RSC Publishing\) \[pubs.rsc.org\]](#)
- To cite this document: BenchChem. [Technical Support Center: Mitigating Cytotoxicity of Chemically Modified Glycol Chitosan]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b568864/docs#technical-support-center-mitigating-cytotoxicity-of-chemically-modified-glycol-chitosan\]](https://www.benchchem.com/product/b568864/docs#technical-support-center-mitigating-cytotoxicity-of-chemically-modified-glycol-chitosan)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)